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Compound of Interest

Compound Name: Triethylene glycol monoethyl ether

Cat. No.: B178251 Get Quote

Essential Safety and Handling Guide for
Triethylene Glycol Monoethyl Ether
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Triethylene glycol monoethyl ether
(TEGME). Adherence to these protocols is critical for ensuring a safe laboratory environment

and proper chemical management.

Chemical Identity:

Name Triethylene glycol monoethyl ether

Synonyms Ethyltriglycol, Ethoxytriglycol, Dowanol TE

CAS Number 112-50-5[1][2]

Molecular Formula C8H18O4[1][2]

Hazard Summary:

Triethylene glycol monoethyl ether is a combustible liquid that can cause skin and serious

eye irritation.[2] Inhalation of vapors may lead to respiratory irritation.[2] It is crucial to avoid all

personal contact, including inhalation.[3] A key characteristic of ethers like TEGME is their

potential to form explosive peroxides upon prolonged exposure to air.[2]
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Hazard Classification Description

Acute Toxicity Low acute toxicity, but harmful if swallowed.[2]

Skin Irritation
Causes skin irritation.[2] Prolonged or repeated

contact may cause dermatitis.

Eye Irritation

Causes serious eye irritation.[2] Direct contact

may produce transient discomfort, tearing, or

redness.[3]

Respiratory Irritation
May cause respiratory irritation if vapors are

inhaled.[2]

Peroxide Formation
Potential to form explosive peroxides with

prolonged air exposure.[2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling Triethylene
glycol monoethyl ether.
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Protection Type Specific Recommendations Standards/Notes

Eye and Face Protection
Safety glasses with side

shields or chemical goggles.[3]

Ensure compliance with

EN166 (EU) or NIOSH (US)

standards.

Hand Protection

Chemical-resistant gloves such

as PVC, nitrile rubber,

neoprene, or butyl rubber.[3][4]

Glove suitability depends on

the specific operational

conditions. Inspect gloves

before each use. For brief

contact, a glove with a

protection class of 3 or higher

(breakthrough time > 60

minutes) is recommended.[3]

Body Protection

Overalls, a PVC apron, and

protective work clothing

resistant to liquid chemicals.[3]

[4]

Choose body protection based

on the activity and potential for

exposure.

Respiratory Protection

Generally, adequate general

exhaust ventilation is sufficient.

[3] If there is a risk of

overexposure or in case of

insufficient ventilation, use an

approved respirator with a filter

for organic vapors (boiling

point > 65°C).[3][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for mitigating the risks associated with Triethylene glycol
monoethyl ether.

1. Engineering Controls and Location:

All handling procedures must be conducted in a well-ventilated area.[5]
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A functioning eyewash station and safety shower must be readily accessible.[5][6]

2. Chemical Handling:

Avoid all personal contact, including the inhalation of mists, gases, or vapors.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Keep containers securely sealed when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[3][5]

Do not use aluminum or galvanized containers for storage.[3]

Wash hands thoroughly after handling.[5][6]

3. Peroxide Prevention:

Ethers like Triethylene glycol monoethyl ether have the potential to form explosive

peroxides.[2][3]

Record the date of receipt and the date of opening on the container.[3]

Unopened containers can typically be stored for 18 months, while opened containers should

not be stored for more than 12 months.[3]

Before any distillation process, it is crucial to test for and remove any trace peroxides.[3]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with fresh, running water

for at least 15 minutes, holding the eyelids open.

[3] If irritation persists, seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

[3] Flush the skin and hair with running water

and soap if available.[3]

Inhalation

Remove the individual from the contaminated

area to fresh air.[3] If breathing is difficult,

provide oxygen. If breathing has stopped, give

artificial respiration. Seek medical attention.[7]

Ingestion

Do NOT induce vomiting.[7] If the person is

conscious, give several glasses of water.[8]

Seek immediate medical attention.[8]

Spill and Disposal Plan
Spill Response:

Minor Spills: Remove all ignition sources.[3] Clean up spills immediately. Absorb with an inert

material (e.g., sand, earth, vermiculite) and place in a suitable, labeled container for waste

disposal.[9]

Major Spills: Evacuate the area and move upwind.[3] Alert emergency responders. Wear full

protective clothing and breathing apparatus.[3]

Disposal:

Disposal of unused product and contaminated materials must be in compliance with all local,

state, and federal laws and regulations.[5]

The most favorable course of action is to use an alternative chemical with less inherent risk.

Consider recycling any unused portion of the material or returning it to the manufacturer or

supplier.[1]
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Caption: Workflow for Safe Handling of Triethylene Glycol Monoethyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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